Journal Name:Journal of Labelled Compounds and Radiopharmaceuticals
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Non-periodic table of periodicities and periodic table with additional periodicities: tetrad periodicity
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2022-09-16 , DOI: 10.1007/s10698-022-09437-8
This manuscript aims to systematically consider the main periodicity and additional (secondary, internal, and tetrad) periodicities using a uniform approach. The main features are summarized in table form. The history of the origin and development of these concepts is discussed. It is described how these periodicities manifest themselves and how they are determined at the experimental and theoretical levels. Areas of manifestation of these periodicities are outlined. As the general approach to explaining internal periodicity, attention is drawn to the symmetry of the quantum number S of atoms and the principle of equivalence of electrons and holes. Arguments are presented in favor of a more correct classification of the tetrad effect as tetrad periodicity, and an overview of this regularity is provided. A small modification of the conventional Periodic table is proposed, which reflects all the mentioned periodicities.
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A process ontology approach in biochemistry: the case of GPCRs and biosignaling
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2022-09-15 , DOI: 10.1007/s10698-022-09443-w
According to process ontology in the philosophy of biology, the living world is better understood as processes rather than as substantial individuals. Within this perspective, an organism does not consist of a hierarchy of structures like a machine, but rather a dynamic hierarchy of processes, dynamically maintained and stabilized at different time scales. With this respect, two processual approaches on enzymes by Stein (Hyle Int J Philos Chem 10(4):5–22, 2004, Process Stud 34:62–80, 2005, Found Chem 8:3–29, 2006) and by Guttinger (Everything Flows: Towards a Processual Philosophy of Biology, Oxford University Press, Oxford, 2018) allows to think of macromolecules as relational and processual entities. In this work, I propose to extend their arguments to another case study within the biochemical domain, which is the case of ligand receptors and receptor-mediated biosignaling. The aim of this work is to analyze the case of G Protein-Coupled Receptors and biosignaling under the consideration of a processual ontology. I will defend that the processual ontology framework is adequate for the biochemical domain and that it allows accounting for the current biochemical knowledge related to the case study.
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Models, languages and representations: philosophical reflections driven from a research on teaching and learning about cellular respiration
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2022-09-10 , DOI: 10.1007/s10698-022-09444-9
Mental model construction is supposed to be a useful cognitive devise for learning. Beyond human capacity of constructing mental models, scientists construct complex explanations about phenomena, named scientific or theoretical models. In this work we revisit three vissions: the first one concern about the polisemic term “model”. Our proposal is to discriminate between “mental models” and “explicit models”, being the former those “imaginistic” ideas constructed in scientists’—o teachers—minds, and the latter those teaching devices expressed in different languages that tend to communicate any “scientific model”. From this point of view, the class is considered a place where teachers’ mental models should be learned by novice students by decoding their teaching devices which are expressed in different languages. Other proposal of this work claims to distinguish the term “representation” with respect to its artistical or instrumental origin, highlighting that they are types of teaching devices and that artistical representations are always analogies. Finally, data about the construction of freshmen’s wrong mental models related to the use of the analogy between the chemical combustion and the global process of cellular respiration from glucose is presented to reinforce previous epistemological reflections.
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Density functional theory, chemical reactivity, and the Fukui functions
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2022-01-17 , DOI: 10.1007/s10698-022-09416-z
We review the early works which were precursors of the Conceptual Density Functional Theory. Starting from Thomas–Fermi approximation and from the exact formulation of Density Functional Theory by Hohenberg and Kohn’s theorem, we will introduce electronegativity and the theory of hard and soft acids and bases. We will also present a general introduction to the Fukui functions, and their relation with nucleophilicity and electrophilicity, with an emphasis towards the importance of these concepts for chemical reactivity.
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Ogawa’s nipponium and its re-assignment to rhenium
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2021-10-18 , DOI: 10.1007/s10698-021-09410-x
We re-examine the history of the element “nipponium” discovered by a Japanese chemist Masataka Ogawa in 1908. Since 1996 H.K. Yoshihara has made extensive research into Ogawa’s work and revealed evidence that nipponium proposed for the place of the atomic number of 43 was actually rhenium (75). In this paper, we provide critical re-interpretations of the existing information and confirmed that Ogawa left indisputable evidence that nipponium was in fact rhenium. We further discuss the reasons for the existing doubts and criticism against Ogawa’s discovery and Yoshihara’s interpretation, and attempt to resolve them.
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Understanding entropy
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2021-10-10 , DOI: 10.1007/s10698-021-09412-9
A new way of understanding entropy as a macroscopic property is presented. This is based on the fact that heat flows from a hot body to a cold one even when the hot one is smaller and has less energy. A quantity that determines the direction of flow is shown to be the increment of heat gained (q) divided by the absolute temperature (T). The same quantity is shown to determine the direction of other processes taking place in isolated systems provided that q is determined by the state (s) of the system. Entropy emerges as the potent energy of a system [Σ(qs/T)], the potency being determined by 1/T. This is shown to tie in with the statistical mechanical interpretation of entropy. The treatment is shorter than the traditional one based on heat engines.
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Making sense of a pedagogic text
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2021-06-07 , DOI: 10.1007/s10698-021-09405-8
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Revolutions in science, revolutions in chemistry
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-03-18 , DOI: 10.1007/s10698-023-09467-w
Despite decades of research and thought on the meaning and identification of revolutions in science, there is no generally accepted definition for this concept. This paper presents 13 different characteristics that have been used by philosophers and historians of science to characterize revolutions in science, in general, and in chemistry, in particular. These 13 characteristics were clustered into six independent factors. Suggestions are provided as to the use of these characteristics and factors to evaluate historical events as to their possible categorization as revolutions in chemistry. Challenges to the goal of creating a consensus definition of “revolutions in science” are also presented in this publication.
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The poetry of the universe, the periodic table, and the scientific progress: a review of new studies on the periodic table of the elements
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2023-03-04 , DOI: 10.1007/s10698-023-09468-9
In 1869, two distinguished scientists, Dimitri Mendeleev and Lothar Meyer, discovered a certain periodicity among the chemical characteristics of the then known elements. Both developed first versions of the periodic table, independently. In the wake of the 150th anniversary, UNESCO proclaimed 2019 the “International Year of the Periodic Table of Chemical Elements”. Two lucid and detailed studies on the periodic table—accompanied by smaller studies on the occasion of the anniversary—have been published, recently, one of them analysing the scientific history, contributing to the (philosophical) theory of science (Eric Scerri), the other analysing the structures, patterns, and irregularities of the table (Geoff Rayner-Canham). Both studies are profound and vivid examples how scientific progress works. They illustrate that even in hard sciences—mirroring Merton’s concept of middle range theory—the required degree of exactness can remain on an intermediate level, as imperfection allows interpretations which could not (yet) be reached by pure mathematics and logic. Both of these brilliant studies provide valuable material, especially for a social science, to better understand how scientific ideas develop, how the power of visualization helps shape ideas, and how contingency is absorbed by the scientific process.
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The case of Zinjafr in the medical and mineralogical texts of medieval Persia: a puzzle created in the absence of the concept of chemical elements
Journal of Labelled Compounds and Radiopharmaceuticals ( IF 0 ) Pub Date: 2022-07-13 , DOI: 10.1007/s10698-022-09436-9
An examination of some of the writings in the medical and mineralogical texts of Persia in the Middle Ages, written in the Arabic language during the caliphate period, revealed an inconsistency concerning the modern chemical identity of the substance called zinjafr, which was recognized as a medication for wounds, burns, mange, and cavities. Although some of the literature identified it as the important ore cinnabar (red mercury(II) sulfide), some questioned that identification or even ambiguously described it as a substance produced from lead. A modern chemical study was conducted and identified the latter substance as minium (trilead tetraoxide). The reason for the medieval authors not distinguishing between those two compounds is discussed and the fact that the dictionaries of modern written Arabic commonly have the words zinjafr and cinnabar listed as equivalents is also explored. Further, the ability of Arabic alchemy to distinguish between cinnabar and minium is assessed in light of modern chemistry.Graphical abstractA 1973 Soviet postage stamp celebrating the 1000th anniversary of al-Biruni’s birth (https://sl.wikipedia.org/wiki/Slika:Biruni-russian.jpg).
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